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Introduction

Spirulina, a genus of blue-green algae (cyanobacteria), is renowned for its rich nutritional
profile and potent antioxidant properties. These properties are attributed to a variety of
bioactive compounds, including phycocyanin, carotenoids, chlorophyll, phenolic compounds,
and vitamins.[1] The antioxidant capacity of Spirulina enables it to neutralize harmful free
radicals, making it a subject of interest in research, nutraceuticals, and drug development for its
potential to mitigate oxidative stress-related diseases.[2][3]

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a common, rapid, and
reliable method for evaluating the antioxidant activity of natural products like Spirulina.[1] The
principle of the assay is based on the ability of antioxidants to donate a hydrogen atom or an
electron to the stable DPPH free radical, thus neutralizing it. This reduction of the DPPH radical
is visually apparent as a color change from deep violet to pale yellow, which can be quantified
by measuring the decrease in absorbance at approximately 517 nm.[3][4]

This document provides a detailed protocol for quantifying the antioxidant activity of Spirulina
extracts using the DPPH assay, intended for researchers, scientists, and professionals in drug
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development.

Experimental Protocols
Preparation of Spirulina Extract

The choice of solvent significantly impacts the extraction of antioxidant compounds. Ethanol,
methanol, water, or hydroalcoholic solutions are commonly used.[5] This protocol details a
widely applicable ethanolic extraction method.

Materials:

e Dry Spirulina platensis powder

e 96% Ethanol[4]

o Shaker or ultrasonic bath[5]

o Centrifuge and centrifuge tubes
 Whatman No. 1 filter paper or equivalent
o Rotary evaporator (optional)

o Freeze-dryer (optional)

Procedure:

Weigh 5 g of dry Spirulina powder and place it into a 250 mL flask.
e Add 100 mL of 96% ethanol to the flask.[4][5]

o Agitate the mixture continuously for 24 hours at room temperature on a shaker.[1]
Alternatively, sonicate the mixture for 30-40 minutes.[5]

o After extraction, centrifuge the mixture at 5,000 rpm for 10-15 minutes to pellet the cell
debris.[1]

o Carefully decant the supernatant and filter it through Whatman No. 1 filter paper.
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» The resulting filtrate is the Spirulina extract. For long-term storage and concentration, the
solvent can be removed using a rotary evaporator, and the resulting paste can be freeze-
dried to obtain a powdered extract.[1]

 Store the final extract at 4°C in a dark container until further analysis.[1]

DPPH Radical Scavenging Assay

Materials and Reagents:

e Spirulina extract

e 2,2-diphenyl-1-picrylhydrazyl (DPPH)
e Methanol or 96% Ethanol

o Positive Control: Ascorbic Acid (Vitamin C), Trolox, or Gallic Acid
e UV-Vis Spectrophotometer

e Micropipettes and tips

e 96-well microplate or cuvettes

e \ortex mixer

Procedure:

Step 1: Preparation of Solutions

e DPPH Solution (0.1 mM): Dissolve approximately 4 mg of DPPH in 100 mL of methanol or
ethanol.[6] Store this solution in a dark bottle at 4°C as it is light-sensitive. The absorbance
of this solution at 517 nm should be approximately 1.0.

o Spirulina Test Solutions: Prepare a stock solution of the Spirulina extract (e.g., 1000 ppm or
1 mg/mL) by dissolving a known weight of the dry extract in the same solvent used for the
DPPH solution.[4] From this stock, prepare a series of dilutions at various concentrations
(e.g., 100, 200, 400, 600, 800 ppm).[4]
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» Positive Control Solutions: Prepare a stock solution of a standard antioxidant like Ascorbic
Acid or Trolox (e.g., 100 ppm). From this, prepare a series of dilutions (e.g., 2, 4, 6, 8, 10
ppm for Ascorbic Acid).[4]

Step 2: Assay Reaction

Pipette 1.0 mL of the prepared DPPH solution into a set of test tubes.

e Add 3.0 mL of each Spirulina extract dilution to the corresponding test tubes.[6] For the
control, add 3.0 mL of the solvent (methanol/ethanol) instead of the extract.

» Vortex the tubes thoroughly.

 Incubate the tubes in the dark at room temperature for 30 minutes.[5][6][7] The reaction time
is critical and should be kept consistent across all samples.

 After incubation, measure the absorbance of each solution at 517 nm using a UV-Vis
spectrophotometer. Use the solvent (methanol/ethanol) as a blank to zero the
spectrophotometer.

Step 3: Data Analysis

o Calculate the Percentage of DPPH Radical Scavenging Activity (% Inhibition): Use the
following formula to calculate the inhibition percentage for each concentration of the
Spirulina extract and the positive control[1]:

% Inhibition = [(A_control - A_sample) / A_control] x 100

Where:

o A_control is the absorbance of the control reaction (DPPH solution + solvent).

o A _sample is the absorbance of the test sample (Spirulina extract + DPPH solution).

o Determine the IC50 Value: The IC50 (Inhibitory Concentration 50%) value is the
concentration of the extract required to scavenge 50% of the DPPH radicals. To determine
the IC50 value, plot a graph of % Inhibition versus the concentration of the Spirulina extract.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://aisyah.journalpress.id/index.php/jika/article/download/2766/pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2020/07/e3sconf_ismfr20_03012.pdf
https://laccei.org/LACCEI2024-CostaRica/papers/Contribution_568_final_a.pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2020/07/e3sconf_ismfr20_03012.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20203528770
https://scialert.net/fulltext/?doi=ijp.2015.846.851
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

The IC50 value can be calculated from the linear regression equation of this graph. A lower
IC50 value indicates higher antioxidant activity.[3]

Data Presentation
Quantitative data should be organized into tables for clear interpretation and comparison.

Table 1: DPPH Radical Scavenging Activity of Spirulina Water Extract This table demonstrates
the concentration-dependent antioxidant activity of a Spirulina extract.

Concentration of Spirulina Extract ( g/100 L. L .
Antioxidant Activity (% Inhibition)

mL)

0.5 55.4%
1.0 72.3%
15 81.1%

Data adapted from a study on Spirulina
platensis water extracts. The study also used
BHT as a synthetic reference, which showed
94.2% inhibition.[1]

Table 2: IC50 Values for Different Spirulina Species and Extracts The IC50 value is a key metric
for comparing the potency of different samples.
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Extraction/Purification

Spirulina Species IC50 Value m
s £ Method (Ppm)
) ) Phycocyanin extract (PBS
S. fusiformis 311.43
buffer)
] Phycocyanin extract (PBS
S. platensis 387.36
buffer)
S. platensis Crude protein extract 599.17
) Fresh biomass (lab-scale
S. platensis 647.045

cultivation)

Data compiled from various
studies. Lower IC50 values
indicate stronger antioxidant
activity.[3][8][9]

Table 3: Antioxidant Capacity of Spirulina-Enriched Bread Expressed as Trolox Equivalents

Results can also be expressed relative to a standard antioxidant like Trolox.

Sample Antioxidant Activity (mmol TE/g DW)
Control Bread 1.17£0.04
Bread with 2% Spirulina 1.71+0.03
Bread with 4% Spirulina 3.11 £ 0.05

Data from a study on wheat bread

supplemented with Spirulina platensis. TE =
Trolox Equivalents; DW = Dry Weight.[7]

Visual Workflow

The following diagram illustrates the experimental workflow for the DPPH assay of Spirulina.
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Caption: Experimental workflow for DPPH antioxidant assay of Spirulina.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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